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Compound of Interest

Compound Name: HCM-006

Cat. No.: B3069248

An Important Clarification on "HCM": The designation "HCM-006" is primarily associated with
the chemical compound identified by the CAS number 223572-88-1. It is crucial to note that
despite the acronym "HCM," there is no scientific evidence in publicly available literature linking
this compound to research or therapeutic development for Hypertrophic Cardiomyopathy. The
shared acronym appears to be coincidental. This guide will focus on the established chemical
identity and material science applications of HCM-006.

Chemical Identity and Physicochemical Properties

HCM-006, also known by its synonyms Paliocolor LC 756 and DK756, is a complex organic
molecule utilized in the field of materials science. Its chemical structure is formally named [6-[4-
[4-(4-prop-2-enoyloxybutoxycarbonyloxy)benzoylloxybenzoylloxy-2,3,3a,5,6,6a-
hexahydrofuro[3,2-b]furan-3-yl] 4-[4-(4-prop-2-
enoyloxybutoxycarbonyloxy)benzoylloxybenzoate.

Chemical Structure

The molecule features a central 1,4:3,6-dianhydro-D-glucitol core, which imparts chirality,
functionalized with benzoate and acrylate groups. This intricate structure is key to its function
as a chiral dopant in liquid crystal formulations.

Physicochemical Data

The following table summarizes the key quantitative properties of HCM-006.
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Property Value Source(s)

--INVALID-LINK--, --INVALID-

CAS Number 223572-88-1
LINK--
--INVALID-LINK--, --INVALID-
Molecular Formula CsoH46020
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 966.9 g/mol
LINK--
Predicted Boiling Point 994.5 +65.0 °C --INVALID-LINK--
Predicted Density 1.41 £ 0.1 g/cm3 --INVALID-LINK--
Purit Typically >85.0% (HPLC) to --INVALID-LINK--, --INVALID-
uri
y >98% LINK--

Applications in Materials Science

HCM-006 is primarily employed as a chiral dopant and a reactive mesogen in the formulation of
liquid crystals.[1][2] Its main applications are in the creation of advanced optical materials.

Chiral Nematic Polymer Films

As a chiral dopant with a high positive twisting power, HCM-006 is essential in the creation of
chiral nematic polymer films.[1] Its two acrylate groups also allow it to function as a
polymerizable chiral cross-linker.[1]

Optically Transparent Cholesteric Liquid Crystal (CLC)
Solid Films

HCM-006 is utilized in the fabrication of optically transparent bilayer cholesteric liquid crystal
(CLC) solid films.[1] These films are capable of rejecting almost entirely ultraviolet (UV)-A
radiation.[1] This property makes them suitable for applications such as smart windows,
spectacles, and lenses.[1]

Pigments and Coatings

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b3069248?utm_src=pdf-body
https://www.dakenchem.com/about-dk756-how-much-do-you-know/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62539706.htm
https://www.benchchem.com/product/b3069248?utm_src=pdf-body
https://www.dakenchem.com/about-dk756-how-much-do-you-know/
https://www.dakenchem.com/about-dk756-how-much-do-you-know/
https://www.benchchem.com/product/b3069248?utm_src=pdf-body
https://www.dakenchem.com/about-dk756-how-much-do-you-know/
https://www.dakenchem.com/about-dk756-how-much-do-you-know/
https://www.dakenchem.com/about-dk756-how-much-do-you-know/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Under the name Paliocolor LC 756, this compound is used as a specialty pigment and colorant
in the coatings, paints, and polymer industries.[3] It provides bright, stable, and uniform
coloration to architectural coatings, industrial paints, and plastics.[3] Its chemical stability
ensures color integrity under exposure to heat and UV radiation.[3]

Experimental Protocols: Application in Liquid
Crystal Films

While detailed, step-by-step experimental protocols are proprietary to individual research
groups and manufacturers, the general methodology for the application of HCM-006 in creating
cholesteric liquid crystal films can be summarized as follows. This summary is based on
descriptions of its use in scientific and technical literature.

Objective: To create a cholesteric liquid crystal film with specific optical properties (e.g., UV-A
rejection).

Materials:

» Reactive mesogen mixture (RMMs)

« HCM-006 (DK756) as a chiral dopant

o Other additives as required (e.g., other chiral dopants like S811)
o Substrate for film deposition

e UV light source for curing

Methodology:

e Preparation of the Liquid Crystal Mixture:

o The reactive mesogen mixture is doped with a specific concentration of HCM-006. The
concentration is optimized to achieve the desired helical pitch of the cholesteric phase.

o Other components, such as co-dopants, may be added to fine-tune the optical properties.
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» Film Deposition:

o The liquid crystal mixture is applied to a prepared substrate. The thickness of the film is a
critical parameter that is carefully controlled.

e Alignment:

o The liquid crystal molecules are aligned in a specific orientation to ensure the desired
optical properties of the final film.

e Photopolymerization (Curing):

o The coated substrate is exposed to UV light. This initiates the polymerization of the
acrylate groups in HCM-006 and the reactive mesogens, forming a stable polymer
network.[1] This process fixes the cholesteric structure, resulting in a solid film. The
progressive nature of the photopolymerization can create a gradient pitch, which broadens
the reflection spectrum.[1]

e Characterization:

o The resulting film is characterized for its optical properties, such as transparency in the
visible region and UV blocking in the UV-A range.

Visualizations
Logical Relationship of HCM-006 Classification
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Caption: Classification of HCM-006 within materials science.

Experimental Workflow for CLC Film Fabrication
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Caption: Workflow for fabricating cholesteric liquid crystal films using HCM-006.

Signaling Pathways
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There is no publicly available scientific literature that describes the involvement of HCM-006 in
any biological signaling pathways. Its known applications are confined to the field of materials
science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling HCM-006: A Technical Guide to a Chiral
Liquid Crystal Additive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3069248#hcm-006-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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